Cas no 1805050-28-5 (3-Chloro-6-cyano-2-(difluoromethyl)-4-methylpyridine)

• Product Name: 3-Chloro-6-cyano-2-(difluoromethyl)-4-methylpyridine
• CAS No: 1805050-28-5
• MF: C₈H₅ClF₂N₂
• MW: 202.588507413864
• CID: 4868646
• Update Time: 2025-05-19

3-Chloro-6-cyano-2-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-cyano-2-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C8H5ClF2N2/c1-4-2-5(3-12)13-7(6(4)9)8(10)11/h2,8H,1H3
• InChI Key： DPQYVTFVVCFLIH-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC(C#N)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-Chloro-6-cyano-2-(difluoromethyl)-4-methylpyridine

Research Brief on 3-Chloro-6-cyano-2-(difluoromethyl)-4-methylpyridine (CAS: 1805050-28-5)

3-Chloro-6-cyano-2-(difluoromethyl)-4-methylpyridine (CAS: 1805050-28-5) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated and cyano-substituted pyridine core, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of agrochemicals and pharmaceuticals targeting various disease pathways.

The structural features of 3-Chloro-6-cyano-2-(difluoromethyl)-4-methylpyridine, including the difluoromethyl group and the cyano substituent, contribute to its reactivity and versatility in chemical transformations. These attributes make it a valuable building block for the synthesis of complex molecules with potential therapeutic or agrochemical applications. Recent research has explored its use in cross-coupling reactions, nucleophilic substitutions, and other synthetic methodologies to create libraries of derivatives for biological evaluation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a precursor for the synthesis of novel kinase inhibitors. The study demonstrated that derivatives of 3-Chloro-6-cyano-2-(difluoromethyl)-4-methylpyridine exhibited selective inhibition against certain cancer-related kinases, highlighting its potential in oncology drug development. The research team employed computational modeling and structure-activity relationship (SAR) studies to optimize the compound's binding affinity and selectivity.

Another significant application of this compound was reported in the field of agrochemical research. A 2024 study in Pest Management Science described its use as an intermediate in the synthesis of new-generation fungicides. The difluoromethyl group was found to enhance the bioactivity of the resulting compounds against various plant pathogens, while the cyano group contributed to improved systemic movement within plant tissues. These findings suggest that 3-Chloro-6-cyano-2-(difluoromethyl)-4-methylpyridine could play a crucial role in addressing emerging challenges in crop protection.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable routes for the production of 3-Chloro-6-cyano-2-(difluoromethyl)-4-methylpyridine. A 2023 publication in Organic Process Research & Development described a novel continuous-flow synthesis method that significantly improved yield and reduced waste generation compared to traditional batch processes. This technological advancement could facilitate larger-scale production of the compound for both research and industrial applications.

The safety profile and environmental impact of 3-Chloro-6-cyano-2-(difluoromethyl)-4-methylpyridine have also been subjects of recent investigation. Regulatory agencies and research institutions have conducted preliminary toxicological assessments, which indicate that proper handling procedures are essential due to the compound's reactive nature. However, its derivatives have shown favorable safety profiles in initial testing, supporting their potential for further development.

Looking forward, the versatility of 3-Chloro-6-cyano-2-(difluoromethyl)-4-methylpyridine suggests it will continue to be a valuable tool in medicinal chemistry and agrochemical research. Ongoing studies are exploring its application in additional therapeutic areas, including infectious diseases and neurological disorders. Furthermore, researchers are investigating the potential of this scaffold in the development of PROTACs (proteolysis targeting chimeras) and other targeted protein degradation technologies, which represent cutting-edge approaches in drug discovery.

In conclusion, 3-Chloro-6-cyano-2-(difluoromethyl)-4-methylpyridine (CAS: 1805050-28-5) has emerged as a significant compound in chemical biology research, with applications spanning pharmaceutical and agrochemical development. Its unique structural features and demonstrated utility in various synthetic pathways make it a compelling subject for continued investigation. As research progresses, this compound is likely to contribute to the development of novel therapeutic agents and crop protection solutions that address pressing global challenges in health and agriculture.